molecular formula C15H12ClNO B8616831 5-Chloro-3-methyl-3-phenyl-1,3-dihydro-2H-indol-2-one CAS No. 52181-34-7

5-Chloro-3-methyl-3-phenyl-1,3-dihydro-2H-indol-2-one

Cat. No.: B8616831
CAS No.: 52181-34-7
M. Wt: 257.71 g/mol
InChI Key: KXQDIAMXFBMGMH-UHFFFAOYSA-N
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Description

5-Chloro-3-methyl-3-phenyl-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C15H12ClNO and its molecular weight is 257.71 g/mol. The purity is usually 95%.
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Properties

CAS No.

52181-34-7

Molecular Formula

C15H12ClNO

Molecular Weight

257.71 g/mol

IUPAC Name

5-chloro-3-methyl-3-phenyl-1H-indol-2-one

InChI

InChI=1S/C15H12ClNO/c1-15(10-5-3-2-4-6-10)12-9-11(16)7-8-13(12)17-14(15)18/h2-9H,1H3,(H,17,18)

InChI Key

KXQDIAMXFBMGMH-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C=CC(=C2)Cl)NC1=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of 3-phenyl-5-chlorooxindole were dissolved in 100 ml of acetone and 20 ml of water, 2.9 g of potassium carbonate and 2.9 ml of methyl iodide were added and the mixture was warmed at 50° C. for 3 hours and concentrated; water was added to the residue, which was extracted with ethyl acetate, and the extract was dried over magnesium sulfate, and the solvent was removed. The residue was recrystallized from ethanol. Melting point 180°-181° C.
Name
3-phenyl-5-chlorooxindole
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step Two
Quantity
2.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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